4-((4-acetylphenylsulfonamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide

• IUPAC Name: 4-[[(4-acetylphenyl)sulfonylamino]methyl]-N-tert-butylpiperidine-1-carboxamide
• InChI: InChI=1S/C19H29N3O4S/c1-14(23)16-5-7-17(8-6-16)27(25,26)20-13-15-9-11-22(12-10-15)18(24)21-19(2,3)4/h5-8,15,20H,9-13H2,1-4H3,(H,21,24)
• InChI Key: ASZCHWLVCHNESX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C(=O)NC(C)(C)C
• Molecular Formula: C19H29N3O4S
• Molecular Weight: 395.5 g/mol

Description

4-((4-acetylphenylsulfonamido)methyl)-N-(tert-butyl)piperidine-1-carboxamide, also known as ABT-199 or Venetoclax, is a small molecule inhibitor that has shown promising results in the treatment of various types of cancer. It is a selective inhibitor of B-cell lymphoma 2 (BCL-2), which is a protein that plays a crucial role in preventing programmed cell death or apoptosis. ABT-199 has been developed as a targeted therapy for cancer, and its mechanism of action has been extensively studied.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

A study on piperidine derivatives, specifically 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, highlighted their synthesis and evaluation for anti-acetylcholinesterase (anti-AChE) activity. Compounds with bulky moieties in the para position of the benzamide significantly increased activity. This research suggests potential applications in developing antidementia agents due to the compounds' marked increase in acetylcholine content in rat brains (Sugimoto et al., 1990).

Key Intermediate in Vandetanib Synthesis

The synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a key intermediate of Vandetanib, was described. This process involved acylation, sulfonation, and substitution, highlighting the compound's role in the synthesis pathway of a therapeutic agent (Wang et al., 2015).

Selectivity Towards 5-HT7 Receptor

Research on arylsulfonamide derivatives of (aryloxy)ethyl piperidines explored the N-alkylation strategy for designing selective 5-HT7 receptor ligands or multifunctional agents. This approach aimed to extend a polypharmacological treatment for complex diseases, demonstrating the therapeutic potential of N-alkylated arylsulfonamides in CNS disorders (Canale et al., 2016).

Synthesis of Polyamides and Poly(amide-imide)s

Another study focused on the synthesis of polyamides and poly(amide–imide)s from 2,2-bis(4-aminophenoxy) benzonitrile and aromatic dicarboxylic acids or bis(carboxyphthalimide)s. This research is relevant to materials science, particularly in developing polymers with high thermal stability and solubility in aprotic polar solvents (Saxena et al., 2003).